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Compound of Interest

Compound Name: Tetrapropylammonium iodide

Cat. No.: B146149 Get Quote

In-Depth Technical Guide:
Tetrapropylammonium Iodide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of

Tetrapropylammonium Iodide, a quaternary ammonium salt frequently utilized in various

research and development applications, including as an electrolyte, a phase-transfer catalyst,

and in the synthesis of novel materials.

Core Molecular Data
The fundamental molecular characteristics of Tetrapropylammonium Iodide are summarized

below. This data is crucial for stoichiometric calculations, analytical method development, and

material characterization.

Property Value Citations

Molecular Formula C₁₂H₂₈IN [1][2][3][4]

Molecular Weight 313.26 g/mol [1][3]

Alternate Formula (CH₃CH₂CH₂)₄N(I)

CAS Number 631-40-3 [1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b146149?utm_src=pdf-interest
https://www.benchchem.com/product/b146149?utm_src=pdf-body
https://www.benchchem.com/product/b146149?utm_src=pdf-body
https://www.scbt.com/p/tetrapropylammonium-iodide-631-40-3
https://webbook.nist.gov/cgi/inchi?ID=C631403&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapropylammonium-iodide
https://www.chembk.com/en/chem/Tetrapropylammonium%20iodide
https://www.scbt.com/p/tetrapropylammonium-iodide-631-40-3
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapropylammonium-iodide
https://www.scbt.com/p/tetrapropylammonium-iodide-631-40-3
https://webbook.nist.gov/cgi/inchi?ID=C631403&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols & Further Data
While the determination of a compound's molecular formula and weight is a foundational

calculation based on its atomic composition, experimental verification is typically achieved

through techniques such as mass spectrometry.

Experimental Workflow for Molecular Weight Verification:

Caption: A generalized workflow for the experimental determination of molecular weight using

mass spectrometry.

Note on Signaling Pathways: As Tetrapropylammonium Iodide is a small molecule salt, it

does not have associated signaling pathways in the biological sense. Its mechanism of action

is typically related to its physical and chemical properties in a given system rather than specific

receptor-ligand interactions that trigger intracellular signaling cascades. Therefore, a signaling

pathway diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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